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Compound of Interest

Compound Name: L-2-Cyanophenylalanine

CAS No.: 263396-42-5

Cat. No.: B556776

Get Quote

For the researcher dedicated to advancing drug discovery, the introduction of novel compounds

like L-2-Cyanophenylalanine into the workflow is a routine yet critical event. This unnatural

amino acid, with its unique cyanophenyl moiety, offers exciting possibilities in peptide and

protein engineering. However, its novelty also brings a degree of uncertainty regarding its full

toxicological profile. This guide is designed to provide you, our trusted colleague in research,

with a comprehensive framework for handling L-2-Cyanophenylalanine safely and effectively.

We move beyond mere compliance, offering insights into the why behind each safety protocol,

ensuring your work is not only groundbreaking but also fundamentally safe.

Hazard Assessment: Understanding the Nature of
the Threat
While comprehensive toxicological data for L-2-Cyanophenylalanine is still emerging, the

available Safety Data Sheets (SDS) for it and structurally similar compounds provide a clear

directive for cautious handling. The primary concerns are acute toxicity and irritation.

Acute Toxicity: The cyano group (-CN) is a well-known toxicophore. While the toxicity of a

molecule is a complex function of its entire structure, it is prudent to treat L-2-
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Cyanophenylalanine as potentially harmful if ingested, absorbed through the skin, or

inhaled.[1][2][3] The mechanism of toxicity for many cyanide-containing compounds involves

the inhibition of cellular respiration.

Respiratory Irritation: As a fine powder, L-2-Cyanophenylalanine poses a risk of respiratory

tract irritation if aerosolized.[4][5]

Skin and Eye Irritation: Direct contact with the compound may cause skin and eye irritation.

[5]

Given these potential hazards, a proactive and conservative approach to personal protective

equipment (PPE) and handling procedures is essential.

Personal Protective Equipment (PPE): Your
Essential Barrier
The selection of PPE is not a one-size-fits-all approach; it should be tailored to the specific

procedure being performed. The following table outlines the recommended PPE for handling L-
2-Cyanophenylalanine.
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PPE Component Specification Rationale

Eye Protection Chemical safety goggles

Protects against dust particles

and potential splashes.

Standard safety glasses are

insufficient as they do not

provide a seal around the

eyes.[1][6]

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Gloves should be

inspected for integrity before

each use and disposed of

immediately after handling the

compound.[4][7]

Body Protection Fully buttoned lab coat
Protects skin and personal

clothing from contamination.

Respiratory Protection N95 or P1 respirator

Recommended when handling

larger quantities of the powder

or when there is a potential for

aerosolization. This minimizes

the risk of inhaling fine

particles.[4][8]

The following flowchart can guide your PPE selection based on the nature of your work with L-
2-Cyanophenylalanine.
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Start: Handling L-2-Cyanophenylalanine

Weighing or transferring solid?

Working with dilute solution?

No

Add N95/P1 Respirator

Yes

Required PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes

Click to download full resolution via product page

Caption: PPE selection guide for L-2-Cyanophenylalanine.

Safe Handling Procedures: A Step-by-Step Protocol
Adherence to a standardized handling protocol is crucial for minimizing exposure risk. The

following steps provide a clear and logical workflow for handling solid L-2-
Cyanophenylalanine.

Preparation:

Designate a specific area for handling L-2-Cyanophenylalanine, preferably within a

chemical fume hood or on a bench with localized exhaust ventilation.

Ensure the work area is clean and uncluttered.
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Assemble all necessary equipment (spatulas, weigh boats, containers) before retrieving

the compound.

Don the appropriate PPE as determined by your risk assessment.

Handling:

Retrieve the L-2-Cyanophenylalanine container from its storage location.

Carefully open the container, avoiding any sudden movements that could create dust.

Use a clean spatula to transfer the desired amount of powder to a weigh boat or receiving

vessel. Perform this step slowly and deliberately to minimize aerosolization.

Securely close the primary container immediately after use.

Post-Handling:

Clean any residual powder from the work surface using a damp paper towel. Be careful

not to generate dust during cleanup.

Dispose of all contaminated disposable materials (gloves, weigh boats, paper towels) in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Spill and Emergency Procedures: Preparedness is
Key
In the event of a spill or exposure, a swift and informed response is critical.

Minor Spill (Solid):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.
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Carefully scoop the material into a designated hazardous waste container.

Clean the spill area with soap and water.

Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

[1][4]

Remove any contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1][4]

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.[1][4]

If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.[4]

Seek immediate medical attention.

Disposal Plan: Responsible Stewardship
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Proper disposal of L-2-Cyanophenylalanine and associated waste is a critical component of

laboratory safety and environmental responsibility.

Waste Segregation:

Solid Waste: All unused L-2-Cyanophenylalanine and any materials grossly

contaminated with the solid (e.g., weigh boats, spatulas) should be placed in a clearly

labeled, sealed hazardous waste container.

Contaminated PPE: Used gloves, disposable lab coats, and respirators should be placed

in a separate, labeled hazardous waste bag.

Liquid Waste: Solutions containing L-2-Cyanophenylalanine should be collected in a

designated, labeled hazardous waste container. Do not dispose of down the drain.[4]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "L-2-Cyanophenylalanine".

Disposal: All waste must be disposed of through your institution's environmental health and

safety office or a licensed professional waste disposal service.[4] Chemical incineration in a

facility equipped with an afterburner and scrubber is a recommended disposal method.[4]

Summary of Key Information
Property Information Source

Chemical Formula C₁₀H₁₀N₂O₂ [9]

Molecular Weight 190.2 g/mol [9]

Appearance White powder [10]

Primary Hazards

Acute toxicity (oral, dermal,

inhalation), skin/eye/respiratory

irritation

[1][2][3][5]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container.

[5][6]
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By integrating these safety protocols and operational plans into your laboratory's standard

procedures, you can confidently work with L-2-Cyanophenylalanine, unlocking its potential

while ensuring the well-being of yourself and your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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